Cas no 1220039-69-9 (tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate hydrochloride)

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate hydrochloride structure
1220039-69-9 structure
Product Name:tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate hydrochloride
CAS No:1220039-69-9
MF:C12H23ClN2O2
MW:262.776222467422
MDL:MFCD15475010
CID:1084627
Update Time:2025-04-20

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate hydrochloride
    • tert-butyl 1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate,hydrochloride
    • 2-Boc-octahydro-1H-pyrrolo[3,4-c]pyridine Hydrochloride
    • tert-butyl 1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate;hydrochloride
    • Octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester hydrochloride
    • 1581AJ
    • NE64326
    • SY030977
    • AX8222690
    • 2-Boc-octahydro-1H-pyrrolo[3,4-
    • tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate hydrochloride
    • MDL: MFCD15475010
    • Inchi: 1S/C12H22N2O2.ClH/c1-12(2,3)16-11(15)14-7-9-4-5-13-6-10(9)8-14;/h9-10,13H,4-8H2,1-3H3;1H
    • InChI Key: GCBPCLVBEAVQER-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C)(C)C)C(N1CC2CNCCC2C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Topological Polar Surface Area: 41.6

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate hydrochloride Pricemore >>

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